N-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol
• IUPAC Name: N-(3-methoxyphenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-12-6-8-14(9-7-12)21-11-18-16(20-21)17(22)19-13-4-3-5-15(10-13)23-2/h3-11H,1-2H3,(H,19,22)
• InChI Key: QFGILMSNPZORGQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC(=CC=C3)OC

Description

N-(3-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, commonly known as MET, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MET is a triazole-based compound that has been synthesized through a variety of methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of MET is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and proliferation. Studies have shown that MET inhibits the PI3K/Akt/mTOR signaling pathway, which is a key regulator of cell growth and survival. MET has also been shown to inhibit the expression of various oncogenes and promote the expression of tumor suppressor genes, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
MET has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, induction of cell cycle arrest and apoptosis, and potential anti-inflammatory and anti-oxidant properties. MET has also been shown to have low toxicity and high selectivity for cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

MET has several advantages for lab experiments, including its high purity and yield, low toxicity, and selectivity for cancer cells. However, there are also some limitations to using MET in lab experiments, including the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on MET, including further studies on its mechanism of action, potential side effects, and optimal dosing and administration. Additionally, there is a need for studies on the potential use of MET in combination with other cancer therapies to enhance its anti-tumor activity. Finally, there is a need for studies on the potential use of MET in other disease states, including inflammation and oxidative stress.

Synthesis Methods

MET can be synthesized through a variety of methods, including the reaction of 3-methoxybenzoyl chloride with 4-methylphenylhydrazine, followed by the reaction of the resulting intermediate with triethyl orthoformate and ammonium acetate. Another method involves the reaction of 3-methoxybenzoyl isothiocyanate with 4-methylphenylhydrazine, followed by the reaction of the resulting intermediate with triethyl orthoformate and ammonium acetate. Both methods result in the formation of MET with high yields and purity.

Scientific Research Applications

MET has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that MET has significant anti-tumor activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. MET has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition to its anti-tumor activity, MET has also been studied for its potential anti-inflammatory and anti-oxidant properties.